5-(2-fluorophenoxy)-1-pentanethiol

• IUPAC Name: 5-(2-fluorophenoxy)pentane-1-thiol
• InChI: InChI=1S/C11H15FOS/c12-10-6-2-3-7-11(10)13-8-4-1-5-9-14/h2-3,6-7,14H,1,4-5,8-9H2
• InChI Key: FYEZBVTWCDLDGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCCCCCS)F
• Molecular Formula: C11H15FOS
• Molecular Weight: 214.30 g/mol

Description

5-(2-fluorophenoxy)-1-pentanethiol, also known as 5-F-PentThiol, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. It is a thiol derivative of 5-(2-fluorophenoxy)-1-pentanol and is synthesized using specific methods.

Mechanism of Action

The mechanism of action of 5-(2-fluorophenoxy)-1-pentanethioll is not fully understood. However, it is believed to exert its effects by modulating specific cellular signaling pathways. It has been shown to inhibit the activity of certain enzymes, including acetylcholinesterase, which is involved in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects
5-(2-fluorophenoxy)-1-pentanethioll has been shown to have various biochemical and physiological effects, including antioxidant and anti-inflammatory properties. It has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-(2-fluorophenoxy)-1-pentanethioll in lab experiments is its high purity and stability, which makes it easier to handle and store. However, one limitation is that it is relatively expensive compared to other compounds.

Future Directions

There are several future directions for the use of 5-(2-fluorophenoxy)-1-pentanethioll in scientific research. One potential direction is the development of new drug candidates based on its structure and properties. Another direction is the synthesis of new materials with potential applications in electronic devices. Additionally, further studies are needed to fully understand the mechanism of action of 5-(2-fluorophenoxy)-1-pentanethioll and its potential applications in various scientific fields.

Scientific Research Applications

5-(2-fluorophenoxy)-1-pentanethioll has shown potential applications in various scientific research fields, including medicinal chemistry, material science, and biochemistry. It has been studied as a potential drug candidate for the treatment of various diseases, including cancer and Alzheimer's disease. It has also been used in the synthesis of new materials with potential applications in electronic devices.